Cas no 852051-11-7 (N-1-Cbz-2-ethyl piperidin-4-one)

• Product Name: N-1-Cbz-2-ethyl piperidin-4-one
• CAS No: 852051-11-7
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD09952108
• CID: 1035350
• PubChem ID: 71302071
• Update Time: 2025-07-21

N-1-Cbz-2-ethyl piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate
• 1-CBZ-2-ETHYLPIPERIDIN-4-ONE
• N-1-Cbz-2-ethyl piperidin-4-one
• AKOS016014375
• s11574
• 852051-11-7
• DTXSID10744504
• CS-0338338
• J-504480
• MFCD09952108
• 1245645-94-6
• SCHEMBL21751143
• 1-N-CBZ-2-ETHYLPIPERIDIN-4-ONE
• Phenylmethyl 2-ethyl-4-oxo-1-piperidinecarboxylate
• DB-387855

• MDL： MFCD09952108
• Inchi： 1S/C15H19NO3/c1-2-13-10-14(17)8-9-16(13)15(18)19-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： WEIQKOUQSRGZDC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1CC)=O)=O

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 400.8±45.0 °C at 760 mmHg
• Flash Point: 196.2±28.7 °C
• PSA: 46.61000
• LogP: 2.70460
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-1-Cbz-2-ethyl piperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-1-Cbz-2-ethyl piperidin-4-one

Comprehensive Overview of N-1-Cbz-2-ethyl piperidin-4-one (CAS No. 852051-11-7): Properties, Applications, and Industry Insights

N-1-Cbz-2-ethyl piperidin-4-one (CAS No. 852051-11-7) is a specialized organic compound widely recognized in pharmaceutical and chemical research for its versatile applications. This piperidine derivative features a Cbz (carbobenzyloxy) protecting group, which enhances its utility in peptide synthesis and drug development. With the growing demand for high-purity intermediates in the life sciences sector, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of N-1-Cbz-2-ethyl piperidin-4-one combines a piperidin-4-one core with an ethyl substituent at the 2-position, offering unique reactivity patterns. Its CAS No. 852051-11-7 serves as a critical identifier in regulatory documentation and commercial databases. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such building blocks, as they enable efficient scaffold hopping and structure-activity relationship (SAR) studies.

In pharmaceutical applications, N-1-Cbz-2-ethyl piperidin-4-one acts as a precursor for neurologically active compounds and enzyme inhibitors. Its Cbz-protected amine functionality allows selective deprotection under mild conditions, making it invaluable for multi-step synthetic routes. Industry reports highlight its use in developing GPCR-targeted therapies and kinase inhibitors, aligning with the current focus on personalized medicine and orphan drug development.

From a synthetic chemistry perspective, this compound exemplifies the importance of chiral auxiliaries and asymmetric synthesis. Researchers frequently search for alternative protecting groups or solvent-free reactions involving 852051-11-7, reflecting the industry's shift toward sustainable methodologies. Analytical techniques like HPLC purity testing and LC-MS characterization are routinely employed to ensure batch consistency, addressing the quality-by-design (QbD) requirements in modern pharmacopeias.

The commercial landscape for CAS No. 852051-11-7 reveals a robust supply chain across North America, Europe, and APAC regions. With contract research organizations (CROs) increasingly outsourcing custom synthesis projects, this compound has become a staple in high-throughput screening libraries. Patent analyses show its incorporation in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two of the most searched topics in 2024 drug innovation forums.

Environmental and handling considerations for N-1-Cbz-2-ethyl piperidin-4-one adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its storage typically recommends anhydrous conditions and inert atmosphere to preserve stability. These precautions align with the broader industry emphasis on EHS compliance and laboratory automation, frequently discussed in process chemistry webinars.

Future prospects for 852051-11-7 include potential applications in bioconjugation chemistry and antibody-drug conjugates (ADCs), areas experiencing exponential growth. As machine learning algorithms accelerate molecular design, the demand for such structurally diverse intermediates will likely surge. Ongoing research into continuous flow synthesis of piperidine derivatives may further optimize its production scalability.

For researchers sourcing N-1-Cbz-2-ethyl piperidin-4-one, verifying certificates of analysis (CoA) and regulatory documentation remains essential. The compound's role in fragment-based drug design and crystallography studies underscores its interdisciplinary relevance. With the generic drug market expansion and biosimilar development trends, intermediates like CAS No. 852051-11-7 will continue to bridge innovation between academia and industry.